Cas no 2987-68-0 (Benzamide,N,N'-(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)bis- (9CI))

Benzamide,N,N'-(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)bis- (9CI) Properties

Names and Identifiers

• Benzamide,N,N'-(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)bis- (9CI)
• N-(4-benzamido-9,10-dioxoanthracen-1-yl)benzamide
• 1,4-bisbenzoylamido-9,10-anthracenedione
• 1,4-Bis-benzoylamino-anthrachinon
• 1,4-bisbenzoylaminoanthraquinone
• 1.4-Bis-benzamino-anthrachinon
• C.I. Vat Red 42
• Indanthren Red 5GK
• Indanthrenrot 5 GK
• N,N'-(9,10-dihydro-9,10-dioxoanthracene-1,4-diyl)bisbenzamide
• n,n'-(9,10-dioxo-9,10-dihydroanthracene-1,4-diyl)dibenzamide
• Romantrene Red F5GK
• WNN6WV4DK4
• Benzamide,N'-1,4-anthraquinonylenebis-
• N-(4-benzamido-9, 10-dioxoanthracen-1-yl)benzamide
• 1,4-Bis(benzoylamino)anthraquinone
• NSC-7228
• Benzadone Red 5G
• 1,4-Dibenzamidoanthraquinone
• 1,4-Dibenzoylaminoanthrachinon
• AKOS002384306
• N,N'-DIBENZOYL-1,4-DIAMINOANTHRAQUINONE
• Vat Red 42
• 1,4-bis-benzoylaminoanthraquinone
• SMYVNUCSIRQQNT-UHFFFAOYSA-N
• N-[4-(BENZOYLAMINO)-9,10-DIOXO-9,10-DIHYDRO-1-ANTHRACENYL]BENZAMIDE
• SCHEMBL6419867
• NSC7228
• EINECS 221-058-5
• 2987-68-0
• NSC 7228
• C.I. 61650
• DTXSID40183987
• UNII-WNN6WV4DK4
• NS00021107
• Benzamide,N'-(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)bis-
• +Expand

• InChIKey： SMYVNUCSIRQQNT-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H18N2O4/c31-25-19-13-7-8-14-20(19)26(32)24-22(30-28(34)18-11-5-2-6-12-18)16-15-21(23(24)25)29-27(33)17-9-3-1-4-10-17/h1-16H,(H,29,33)(H,30,34)
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC(NC(C2C=CC=CC=2)=O)=C2C(C3=CC=CC=C3C(=O)C=12)=O

Computed Properties

• Exact Mass: 446.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 446.127
• Heavy Atom Count: 34
• Complexity: 732
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• LogP: 5.11260
• PSA: 92.34000
• Refractive Index: 1.74
• Boiling Point: 549.5°C at 760 mmHg
• Flash Point: 156.3°C
• Density: 1.409